molecular formula C7H7N3O B8776150 (1H-pyrazolo[3,4-c]pyridin-5-yl)methanol

(1H-pyrazolo[3,4-c]pyridin-5-yl)methanol

Cat. No. B8776150
M. Wt: 149.15 g/mol
InChI Key: YDFZXYSKLCVUPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1H-pyrazolo[3,4-c]pyridin-5-yl)methanol is a useful research compound. Its molecular formula is C7H7N3O and its molecular weight is 149.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality (1H-pyrazolo[3,4-c]pyridin-5-yl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1H-pyrazolo[3,4-c]pyridin-5-yl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(1H-pyrazolo[3,4-c]pyridin-5-yl)methanol

Molecular Formula

C7H7N3O

Molecular Weight

149.15 g/mol

IUPAC Name

1H-pyrazolo[3,4-c]pyridin-5-ylmethanol

InChI

InChI=1S/C7H7N3O/c11-4-6-1-5-2-9-10-7(5)3-8-6/h1-3,11H,4H2,(H,9,10)

InChI Key

YDFZXYSKLCVUPQ-UHFFFAOYSA-N

Canonical SMILES

C1=C2C=NNC2=CN=C1CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1H-pyrazolo[3,4-c]pyridine-5-carboxylic acid, methyl ester (1.5 g, 8.5 mmol) in THF (350 mL) at 0° C. was added LAH (958 mg) in two portions. The reaction was stirred at 0° C. for 1.5 hr, and at rt for 1 hr. The reaction was quenched with con. NaOH at 0° C., and the solid was filtered off and washed with MeOH. The filtrate was concentrated. Purification by column afforded 1H-pyrazolo[3,4-c]pyridine-5-methanol (1.23 g, 96%).
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
958 mg
Type
reactant
Reaction Step One
Name
Quantity
350 mL
Type
solvent
Reaction Step One

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